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Compound of Interest

Compound Name: trisodium nitride

Cat. No.: B576712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Trisodium nitride (Na₃N) is an extremely hazardous, highly reactive, and unstable

compound. These protocols are intended for experienced researchers in controlled laboratory

settings. A thorough understanding of the material's properties and adherence to all institutional

and governmental safety regulations is mandatory before handling this substance.

Introduction
Trisodium nitride is a binary ionic nitride of sodium with the chemical formula Na₃N. It is a

highly reactive and unstable compound, primarily used in specialized research applications as

a strong reducing agent and as a precursor for the synthesis of other nitrogen-containing

compounds.[1][2] Due to its inherent instability and hazardous nature, strict handling and

storage protocols are essential to ensure the safety of laboratory personnel and the integrity of

the research.

Chemical and Physical Properties
Trisodium nitride is a crystalline solid at room temperature.[2] It is known to be highly

sensitive to heat, moisture, and air.

Table 1: Physical and Chemical Properties of Trisodium Nitride
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Property Value Source

Chemical Formula NNa₃ [1][3]

Molecular Weight 82.976 g/mol [1]

Appearance White to pale solid [4][5]

Decomposition Temperature
87 °C (decomposes into its

elements)
[2]

Reactivity
Violently reacts with water;

highly flammable in air
[1][4]

Safety and Hazard Information
Trisodium nitride presents multiple significant hazards that must be carefully managed.

Table 2: Hazard Summary for Trisodium Nitride
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Hazard Description Mitigation Measures

Extreme Reactivity with Water

Reacts violently with water and

moisture to produce toxic

ammonia gas (NH₃).[1][4][5]

Handle in a dry, inert

atmosphere (e.g., argon or

nitrogen). Avoid all contact with

water and humid

environments.

Pyrophoricity
Can spontaneously ignite in

air.[1]

Handle and store under an

inert atmosphere.

Explosive Decomposition

Decomposes explosively upon

warming.[2] It is a very heat-

sensitive explosive.[2]

Store at low temperatures.

Avoid heating and sources of

ignition.

Toxicity of Decomposition

Products

When heated to

decomposition, it emits very

toxic fumes of Na₂O and NOx.

[2] Reaction with water

releases toxic ammonia gas.[1]

[4][5]

All handling must be

performed in a well-ventilated

fume hood or glovebox.

Handling Protocols
All handling of trisodium nitride must be conducted by trained personnel in a controlled

environment.

4.1 Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before any handling. The

following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene). Check for

compatibility and breakthrough times.

Body Protection: Flame-retardant lab coat and protective clothing.
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Respiratory Protection: In case of potential exposure to dust or decomposition products, a

NIOSH-approved respirator with appropriate cartridges should be used.

4.2 Experimental Workflow for Handling Trisodium Nitride

The following workflow outlines the critical steps for safely handling trisodium nitride in a

research setting.
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Figure 1: Experimental Workflow for Handling Trisodium Nitride
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Caption: A flowchart illustrating the necessary steps for the safe handling of trisodium nitride.
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4.3 Detailed Methodologies

Preparation of Inert Atmosphere:

Use a glovebox with an atmosphere of dry argon or nitrogen. The oxygen and moisture

levels should be maintained below 1 ppm.

Alternatively, use Schlenk line techniques with high-purity inert gas.

Transfer and Weighing:

Allow the storage container of trisodium nitride to equilibrate to the ambient temperature

of the inert atmosphere before opening to prevent condensation.

Use non-sparking tools for transfer.

Weigh the required amount of trisodium nitride in a pre-tared, dry container within the

inert atmosphere.

Reaction Setup:

All reactions involving trisodium nitride should be conducted in oven-dried glassware

under a positive pressure of inert gas.

Solvents used must be rigorously dried and deoxygenated.

Quenching and Disposal:

Excess trisodium nitride must be quenched carefully. A suggested method is the slow

addition of a less reactive alcohol (e.g., isopropanol or tert-butanol) at a low temperature

(e.g., -78 °C) under an inert atmosphere.

The quenched material and any contaminated waste should be disposed of as hazardous

waste in accordance with institutional and governmental regulations.

Storage Protocols
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Proper storage of trisodium nitride is crucial to maintain its stability and prevent hazardous

situations.

5.1 Storage Conditions

Table 3: Recommended Storage Conditions for Trisodium Nitride

Parameter Recommendation Rationale

Atmosphere
Under a dry, inert atmosphere

(e.g., Argon, Nitrogen).

Prevents reaction with air and

moisture.[5]

Temperature
Store at low temperatures

(e.g., in a freezer).

Minimizes the risk of thermal

decomposition.[2]

Container
Tightly sealed, airtight

container.

Prevents exposure to air and

moisture.[5]

Incompatible Materials
Store away from water, acids,

and combustible materials.
To prevent violent reactions.

5.2 Logical Relationship for Safe Storage

The following diagram illustrates the logical dependencies for ensuring the safe storage of

trisodium nitride.

Figure 2: Logical Dependencies for Safe Storage
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Caption: Key requirements for the safe storage of trisodium nitride.
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Emergency Procedures
6.1 Spills

Evacuate the area immediately.

If the spill is outside of an inert atmosphere, do not attempt to clean it up with water or any

combustible materials.

Cover the spill with a dry, inert powder such as sand or sodium carbonate.

Collect the mixture using non-sparking tools and place it in a sealed container for disposal.

6.2 Fire

In case of fire, use a Class D fire extinguisher (for combustible metals).

DO NOT USE WATER, CARBON DIOXIDE, OR HALON EXTINGUISHERS.

6.3 First Aid

Inhalation: Move the person to fresh air. Seek immediate medical attention.

Skin Contact: Brush off any solid material. Rinse the affected area with copious amounts of

water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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